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Compound of Interest

Compound Name: methyl 1H-indazole-3-carboxylate

Cat. No.: B044672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

methyl 1H-indazole-3-carboxylate (CAS No. 43120-28-1). The following sections detail the

hazardous properties of this compound and outline the necessary precautions for its safe use

in a laboratory or research setting.

Hazard Identification and Classification
Methyl 1H-indazole-3-carboxylate is classified as harmful if swallowed.[1][2] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classification:

GHS Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4

GHS Label Elements:

Pictogram:

alt text
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Signal Word: Warning[2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

Some suppliers also list H315 (Causes skin irritation), H319 (Causes serious eye

irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1][2]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of methyl 1H-indazole-3-carboxylate
is provided in the table below.
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Property Value

Molecular Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol [2]

Appearance White to off-white solid

Melting Point 162-163 °C[1]

Boiling Point 345.2 °C at 760 mmHg[1]

Density 1.324 g/cm³[1]

Solubility Soluble in organic solvents.

Toxicological Information
The primary toxicological concern for methyl 1H-indazole-3-carboxylate is its acute oral

toxicity.[1][2]

Route of Exposure Hazard Classification

Oral Acute Toxicity, Category 4

Dermal Data not available

Inhalation
Data not available (some suppliers suggest it

may be harmful)

Experimental Protocols for Toxicological Assessment
While specific experimental studies for methyl 1H-indazole-3-carboxylate are not publicly

available, the "Acute Toxicity, Oral - Category 4" classification is typically determined through

standardized protocols, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD).

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure

This method is a common approach to assess acute oral toxicity. The general procedure

involves:
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Dosing: A single, fixed dose of the substance is administered to a small number of animals

(usually rats, typically females).

Observation: The animals are observed for a set period (typically 14 days) for any signs of

toxicity, including changes in behavior, weight, and overall health. Mortalities are also

recorded.

Dose Adjustment: Based on the outcome of the initial dose, the dose for the next group of

animals may be adjusted up or down.

Classification: The substance is classified into a GHS category based on the dose at which

toxicity or mortality is observed. For Category 4, this typically corresponds to a dose that

causes harm but is not fatal to the majority of the test animals.

Safety and Handling Precautions
Proper handling of methyl 1H-indazole-3-carboxylate is essential to minimize exposure and

ensure a safe working environment.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear a lab coat.

Use compatible chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-

approved respirator with an appropriate particulate filter is recommended.
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Hygiene Measures
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.

Remove contaminated clothing and wash it before reuse.

First Aid Measures
In the event of exposure, follow these first aid procedures:

If Swallowed:

Rinse mouth with water.

Call a POISON CENTER or doctor/physician immediately.

Do NOT induce vomiting.

If on Skin:

Remove contaminated clothing.

Wash the affected area with soap and plenty of water.

If skin irritation occurs, seek medical attention.

If in Eyes:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

If eye irritation persists, get medical advice/attention.

If Inhaled:

Move the person to fresh air and keep them comfortable for breathing.
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If experiencing respiratory symptoms, call a POISON CENTER or doctor/physician.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Some

suppliers recommend refrigeration for long-term storage.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material may be disposed of by incineration in a licensed facility.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of methyl 1H-
indazole-3-carboxylate, from initial assessment to emergency response.

Hazard Assessment

Preparation

Handling & Use

Emergency Procedures

Identify:
Methyl 1H-indazole-3-carboxylate Review Safety Data Sheet (SDS)

Note GHS Classification:
- Acute Oral Toxicity (Cat. 4)

- Potential Skin/Eye/Resp Irritant

Implement Engineering Controls:
- Fume Hood

- Eyewash/Shower Station

Select Appropriate PPE:
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Follow Safe Handling Practices:
- Avoid creating dust

- No eating/drinking/smoking

Store Properly:
- Cool, dry, well-ventilated
- Tightly sealed container

First Aid Measures:
- Ingestion

- Skin/Eye Contact
- Inhalation

In case of
exposure

Spill Cleanup:
- Evacuate area

- Wear PPE
- Absorb and collect for disposal

In case of
spill

Waste Disposal:
- Follow regulations

- Use licensed facility

End of lifecycle
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Caption: Logical workflow for the safe handling of methyl 1H-indazole-3-carboxylate.

This guide is intended to provide essential safety and handling information. It is not a substitute

for a comprehensive risk assessment, which should be conducted by qualified personnel

before any new or modified procedure involving this compound. Always refer to the most

current Safety Data Sheet (SDS) provided by your supplier for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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